5-(chloromethyl)-2-methyl-1,3-oxazole hydrochloride
Overview
Description
5-(Chloromethyl)-2-methyl-1,3-oxazole hydrochloride (CMOM-HCl) is a synthetic compound used as a reagent in organic synthesis. It is a colorless, crystalline solid with a melting point of 105-107°C and a boiling point of 250-252°C. CMOM-HCl is a versatile reagent that can be used to form a variety of organic compounds, including amides, esters, and ethers. It is also known to be an effective catalyst for the synthesis of heterocyclic compounds.
Scientific Research Applications
5-(chloromethyl)-2-methyl-1,3-oxazole hydrochloride has been widely used in the synthesis of various organic compounds, including heterocyclic compounds, amides, esters, and ethers. It has also been used in the synthesis of various pharmaceuticals, including antimalarials, antibiotics, and anti-inflammatory drugs. This compound has also been used in the synthesis of biochemicals, such as amino acids and nucleic acids.
Mechanism of Action
5-(chloromethyl)-2-methyl-1,3-oxazole hydrochloride acts as a nucleophilic reagent, which means that it can react with electrophilic centers in organic compounds. It reacts with the electrophilic centers in organic compounds, such as carbonyl groups, to form new covalent bonds. This reaction is known as nucleophilic addition-elimination.
Biochemical and Physiological Effects
This compound is not known to have any significant biochemical or physiological effects. It is a synthetic compound and is not known to interact with any biological molecules.
Advantages and Limitations for Lab Experiments
5-(chloromethyl)-2-methyl-1,3-oxazole hydrochloride is a useful reagent for organic synthesis due to its versatility and ease of use. Its low cost and high yield make it an attractive choice for lab experiments. However, this compound is a hazardous substance and should be handled with care. It is also volatile and can be toxic if inhaled.
Future Directions
There are several potential future directions for the use of 5-(chloromethyl)-2-methyl-1,3-oxazole hydrochloride. It could be used in the synthesis of more complex organic compounds, such as polymers and polyesters. It could also be used in the synthesis of drugs and biochemicals with novel properties. Finally, it could be used in the synthesis of materials for use in nanotechnology and other advanced technologies.
Synthesis Methods
5-(chloromethyl)-2-methyl-1,3-oxazole hydrochloride can be synthesized by reacting 2-methyl-1,3-oxazole with chloromethyl methyl ether in the presence of a base such as potassium carbonate or sodium hydroxide. The reaction is carried out at a temperature of 80-90°C for a period of 2-3 hours. The yield of the reaction is typically 80-90%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(chloromethyl)-2-methyl-1,3-oxazole hydrochloride involves the reaction of 2-methyl-1,3-oxazole with chloromethyl methyl ether in the presence of a Lewis acid catalyst, followed by treatment with hydrochloric acid to obtain the hydrochloride salt.", "Starting Materials": [ "2-methyl-1,3-oxazole", "chloromethyl methyl ether", "Lewis acid catalyst", "hydrochloric acid" ], "Reaction": [ "Add 2-methyl-1,3-oxazole to a reaction flask", "Add chloromethyl methyl ether to the reaction flask", "Add a Lewis acid catalyst to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and add hydrochloric acid to obtain the hydrochloride salt", "Isolate the product by filtration or crystallization" ] } | |
CAS RN |
2639449-90-2 |
Molecular Formula |
C5H7Cl2NO |
Molecular Weight |
168 |
Purity |
95 |
Origin of Product |
United States |
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